5-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[(Z)-2-bromo-3-phenylprop-2-enylidene]-3-methyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C13H10BrNOS2/c1-15-12(16)11(18-13(15)17)8-10(14)7-9-5-3-2-4-6-9/h2-8H,1H3/b10-7-,11-8+
• InChI Key: NGCHHUAYIQHVER-BDLVGCLISA-N
• Canonical SMILES: CN1C(=O)C(=CC(=CC2=CC=CC=C2)Br)SC1=S
• Isomeric SMILES: CN1C(=O)/C(=C\C(=C\C2=CC=CC=C2)\Br)/SC1=S
• Molecular Formula: C13H10BrNOS2
• Molecular Weight: 340.3 g/mol

Description

5-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one, also known as BMTP-11, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies, and its unique properties make it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of 5-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one is not yet fully understood. However, studies have shown that it works by inhibiting the activity of certain enzymes that are involved in cell growth and division. This leads to the death of cancer cells and the prevention of tumor growth.
Biochemical and Physiological Effects:
5-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, it has also been found to have anti-inflammatory and antioxidant effects. These properties make it a potential candidate for the treatment of a variety of diseases, including Alzheimer's disease, Parkinson's disease, and diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its potency. It has been shown to be effective at very low concentrations, making it a cost-effective option for researchers. However, one of the limitations of using 5-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one is its stability. It is a relatively unstable compound and can degrade over time, which can affect the accuracy of experimental results.

Future Directions

There are several future directions for the study of 5-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one. One area of research is the development of new cancer therapies based on its anti-cancer properties. Another area of research is the investigation of its potential applications in the treatment of other diseases, such as Alzheimer's disease and diabetes. Additionally, further studies are needed to fully understand the mechanism of action of 5-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one and to optimize its synthesis and stability.

Synthesis Methods

The synthesis of 5-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one involves a multi-step process that requires several chemical reactions. The starting materials for the synthesis are 2-bromo-3-phenylpropenal and thiosemicarbazide, which undergo a condensation reaction to form 5-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-1,3-thiazolidine-2-thione. This compound is then oxidized to form 5-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one.

Scientific Research Applications

5-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that 5-(2-bromo-3-phenyl-2-propen-1-ylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one has potent anti-cancer properties and can induce apoptosis (cell death) in cancer cells. This makes it a potential candidate for the development of new cancer therapies.